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Compound of Interest

Compound Name: Avitinib

Cat. No.: B593773

For researchers, scientists, and drug development professionals handling Avitinib, a potent
tyrosine kinase inhibitor, ensuring its proper disposal is a critical component of laboratory safety
and environmental responsibility. Adherence to established protocols for cytotoxic waste
management is imperative to mitigate risks of exposure and prevent environmental
contamination. This guide provides a procedural framework for the safe disposal of Avitinib,
aligning with general best practices for hazardous pharmaceutical waste.

Immediate Safety and Handling Precautions

Before commencing any disposal procedure, it is essential to be aware of the hazards
associated with Avitinib. According to its Safety Data Sheet (SDS), Avitinib maleate is
classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause
respiratory irritation[1]. Therefore, all handling and disposal activities must be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure. Personnel
must wear appropriate Personal Protective Equipment (PPE), including but not limited to:

Chemical-resistant gloves (double-gloving is recommended)

Safety goggles or a face shield

A lab coat or protective gown

A respirator mask (P2/N95), particularly when handling powders[2]
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Step-by-Step Disposal Protocol for Avitinib

The following steps outline a comprehensive procedure for the disposal of Avitinib and any
contaminated materials. This protocol is a general guideline and should be adapted to comply
with the specific regulations of your institution and local environmental health and safety (EHS)
authorities.

e Segregation at the Source: All materials that have come into contact with Avitinib must be
treated as hazardous cytotoxic waste. This includes unused or expired drug product,
contaminated PPE, labware (e.qg., vials, pipettes, flasks), and cleaning materials[2][3].
Segregate this waste immediately at the point of generation to prevent cross-contamination.

¢ \Waste Containerization:

o Non-sharp solid waste: Dispose of items like contaminated gloves, wipes, and gowns in a
designated, leak-proof hazardous waste container lined with a distinctive bag, often yellow
with a purple stripe or otherwise clearly labeled for cytotoxic waste[4].

o Sharps: Any sharps, such as needles or contaminated glass vials, must be placed in a
puncture-resistant sharps container specifically designated for cytotoxic waste, typically
yellow with a purple lid[4].

o Liquid Waste: Do not dispose of Avitinib solutions down the drain[3]. Collect all liquid
waste containing Avitinib in a dedicated, sealed, and clearly labeled hazardous waste
container.

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
"Cytotoxic," and the specific chemical name "Avitinib." Ensure the label includes the date of
accumulation and any other information required by your institution.

o Storage: Store sealed hazardous waste containers in a secure, designated satellite
accumulation area within the laboratory, away from general lab traffic and drains. Ensure
containers are sealed when not in use and do not overfill them (a common rule is to seal
them when they are three-quarters full)[3].

e Decontamination:
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o Decontaminate all surfaces and equipment that may have come into contact with Avitinib.
A recommended procedure involves a three-step process:

1. Wipe the surface with a detergent solution[3].
2. Rinse with sterile water[3].
3. Wipe with 70% isopropyl alcohol[3].

o All cleaning materials used in this process must be disposed of as cytotoxic waste.

» Final Disposal: The ultimate disposal of cytotoxic waste is typically high-temperature
incineration[4]. Do not attempt to dispose of this waste through standard laboratory trash or
biohazardous waste streams. Contact your institution's EHS department to schedule a
pickup of the properly containerized and labeled hazardous waste|[3].

Quantitative Data Summary

No quantitative data regarding specific disposal parameters for Avitinib was found in the
provided search results. Disposal procedures are guided by the qualitative hazard properties of
the compound.

Property Data

Avitinib (also known as Abivertinib or AC0010)
(51061171

Chemical Name

CAS Number 1557267-42-1[5]

Acute toxicity, oral (Category 4); Skin
corrosion/irritation (Category 2); Serious eye
Hazard Classifications damage/eye irritation (Category 2A); Specific
target organ toxicity, single exposure;
Respiratory tract irritation (Category 3)[1]

Primary Disposal Method High-Temperature Incineration[4]

Waste Color Coding Yellow and Purple for cytotoxic waste[4]
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Logical Workflow for Avitinib Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Avitinib waste in a laboratory setting.
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Waste Generation & Segregation
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Caption: Workflow for the segregation and disposal of Avitinib laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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